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Introduction

Mefentrifluconazole is a novel fungicide belonging to the isopropanol-azole subgroup within

the triazoles.[1] As a demethylation inhibitor (DMI), it functions by inhibiting the sterol

biosynthesis pathway in fungi, which disrupts the synthesis of the cell membrane.[2][3] This

document provides detailed application notes and standardized protocols for conducting field

trials with Mefentrifluconazole, intended for researchers, scientists, and professionals in drug

development. The information is compiled from various efficacy and crop safety studies.

Application Notes
Foliar and Drench Application Rates
Mefentrifluconazole has been evaluated across a range of crops for the control of various

fungal pathogens. Application rates are critical for achieving desired efficacy while ensuring

crop safety. The following tables summarize tested application rates for foliar and drench

applications.

Table 1: Foliar Application Rates in Field Trials
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Crop Target Disease Application Rate Source(s)

Pepper

Anthracnose

(Colletotrichum

scovillei)

120 and 180 g a.i./ha [1]

Hops Powdery Mildew 3, 5, and 10 fl oz/A [4]

Environmental

Horticulture Crops

Anthracnose,

Powdery Mildew, Leaf

Spot, Scab, Rust,

Blight

3, 6, and 12 fl oz per

100 gal
[5][6][7]

Banana Not specified 0.14 kg a.i./ha [8]

Coffee Not specified 0.16 kg a.i./ha [8]

Table 2: Drench Application Rates in Field Trials

Crop Target Disease Application Rate Source(s)

Environmental

Horticulture Crops

General Disease

Control

7.2, 14.4, and 28.8 fl

oz per 100 gal
[5][6][7]

Application Timing and Intervals
The timing and frequency of applications are crucial for effective disease management, with

protocols often specifying preventative or early-stage curative treatments.

Table 3: Application Frequency, Intervals, and Pre-Harvest Intervals (PHI)
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Crop
Application
Frequency

Re-treatment
Interval (RTI)

Pre-Harvest
Interval (PHI)

Source(s)

Pepper 3 applications 10 days Not specified [1]

Hops 3 applications 7 days Not specified [4]

Environmental

Horticulture

Crops

Typically 3

applications

(foliar)

~14 days Not specified [5][6][7]

Environmental

Horticulture

Crops

1 application

(drench)
N/A Not specified [5][6][7]

Banana
Up to 5

applications
Not specified 0 days [8]

Coffee 3 applications Not specified 45 days [8]

Maize
1 application at

tasseling stage
N/A Not specified [3]

Spray Volume and Delivery Method
The method of application and the volume of the spray solution can significantly impact

fungicide deposition and, consequently, its efficacy.

Table 4: Spray Volume and Method Efficacy
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Crop
Application
Method

Spray
Volume

Efficacy (%
Control)

Optimal
Volume

Source(s)

Pepper Mist Sprayer 45 L/ha
58.58 -

54.03%
90 L/ha [1][9]

Pepper Mist Sprayer 60 L/ha Not specified 90 L/ha [1]

Pepper Mist Sprayer 90 L/ha
68.34 -

80.28%
90 L/ha [1][9]

Pepper Mist Sprayer 120 L/ha

Efficacy

tended to

remain

steady

90 L/ha [1]

Pepper Mist Sprayer 150 L/ha

Efficacy

tended to

remain

steady

90 L/ha [1]

Pepper
Conventional

Sprayer
675 L/ha

59.75 -

68.55%
N/A [1]

Hops Not specified Min. 50 gal/A Not specified Not specified [4]

General Not specified Min. 10 gal/A Not specified Not specified [2]

Note: Efficacy ranges for pepper reflect results from 2018 and 2019 field trials.[1]

Tank Mixing and Adjuvants
Mefentrifluconazole can be tank-mixed with other pesticides and agricultural products.[2]

However, compatibility and potential for phytotoxicity should be evaluated.

Compatibility: It can be mixed with other fungicides, insecticides, herbicides, and liquid

fertilizers.[2]

Testing: It is recommended to test any tank mix combination on a small portion of the crop

before large-scale application to ensure no phytotoxic response occurs.[2]
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Adjuvants: The use of adjuvants, such as "Induce," has been noted in field trial protocols.[4]

Experimental Protocols
Protocol 1: Field Efficacy Trial
This protocol outlines a standard procedure for evaluating the efficacy of Mefentrifluconazole
against a target pathogen in a field setting.

1. Experimental Design:

Layout: Employ a randomized complete block design (RCBD).[1][4]
Replicates: Use a minimum of four replicate plots for each treatment.[1][4]
Plot Size: Plot dimensions should be sufficient to minimize spray drift between plots and
allow for representative disease assessment (e.g., 40 m² to 150 m²).[1]
Treatments: Include an untreated control, Mefentrifluconazole at various rates, and a
relevant commercial standard fungicide for comparison.

2. Application of Treatments:

Equipment: Use application equipment that ensures uniform coverage and simulates
commercial application techniques. Calibrate all equipment before use.[4]
Timing: Begin applications preventatively or at the first sign of disease, as specified by the
research objectives.[4] Apply all initial treatments on the same day.[4]
Inoculation: If natural disease pressure is insufficient, plots may be artificially inoculated 1-2
days after the first fungicide application.[4]

3. Data Collection and Assessment:

Disease Severity/Incidence: Assess disease at regular intervals (e.g., 7-14 days) and at the
end of the trial using a standardized rating scale.
Yield and Quality: Measure crop yield and assess quality parameters relevant to the crop
(e.g., fruit size, marketability).
Deposition Analysis: For studies optimizing spray parameters, collect representative samples
(e.g., fruit, leaves) shortly after application to analyze fungicide deposition.[1]

4. Data Analysis:

Analyze data using analysis of variance (ANOVA) appropriate for an RCBD.
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Use a mean separation test (e.g., Tukey's HSD) to determine significant differences between
treatments (P ≤ 0.05).[9]

Protocol 2: Crop Safety (Phytotoxicity) Trial
This protocol is designed to evaluate the potential for Mefentrifluconazole to cause injury to

the target crop.

1. Experimental Design:

Layout: Use a randomized complete block design.
Replicates: A minimum of ten plants per replicate treatment is required.[5][6]
Treatments: Include an untreated control (water spray) and Mefentrifluconazole at 1X, 2X,
and 4X the proposed label rate.[6]

2. Application of Treatments:

Apply treatments as either foliar sprays or soil drenches, consistent with proposed use
patterns.[5][6]
For foliar applications, typically three applications are made at a 14-day interval.[5][6]

3. Data Collection and Assessment:

Phytotoxicity Ratings: Visually assess plants for any signs of injury (e.g., chlorosis, necrosis,
stunting, malformation) on a weekly basis for up to six weeks after the initial application.[5][6]
Rating Scale: Use a standardized scale, such as 0 to 10, where 0 = no phytotoxicity and 10
= complete plant death. A rating of 3 or higher is often considered commercially
unacceptable.[5][6]

Visualizations
The following diagrams illustrate common workflows and logical relationships in the design and

execution of Mefentrifluconazole field trials.
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Phase 1: Trial Preparation

Phase 2: Execution

Phase 3: Data Collection & Analysis
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Caption: General workflow for a Mefentrifluconazole field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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